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Physical Properties & Solubility Data

The table below summarizes the key physical properties and solubility information for hexyl crotonate.

Property Value Notes / Source

Chemical Formula C10H18O2 [1] [2] [3]

Molecular Weight 170.25 - 170.27 g/mol [1] [3] [4]

Water Solubility 52.1 mg/L at 25°C Estimated value (WSKOWWIN v1.41) [2] [5]

Solubility in Ethanol Soluble Qualitative finding; no quantitative data available [3] [4]

LogP (log KOW) 3.60 - 3.97 Indicates lipophilicity [2] [3]

Boiling Point 209.9°C - 216.6°C [2] [3] [4]

The available data suggests that hexyl crotonate has low solubility in water but is soluble in ethanol,

consistent with its structure as a fatty acid ester [1] [3].
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For research purposes, here are methodologies and protocols for determining and confirming the properties

of esters like hexyl crotonate.

Protocol for Solubility Determination

Sample Preparation: Place a known mass of hexyl crotonate into a sealed vial containing the

solvent (e.g., deionized water or absolute ethanol).
Equilibration: Agitate the mixture continuously in a temperature-controlled water bath at 25°C for 24

hours to reach saturation.
Phase Separation: Allow the phases to separate completely. For aqueous solutions, centrifugation

may be necessary.
Analysis: Withdraw a sample from the saturated phase and analyze the concentration of hexyl
crotonate using a calibrated technique such as Gas Chromatography (GC) or High-Performance
Liquid Chromatography (HPLC).

Structural Confirmation with NMR Spectroscopy

While the search results provide detailed NMR analysis for the related compound ethyl crotonate [6], the

same suite of experiments can be applied to hexyl crotonate for structural confirmation and purity

assessment. The workflow for a comprehensive NMR characterization is outlined below. Note that this is a

general workflow for characterizing organic molecules via NMR, adapted from the methodology applied to

ethyl crotonate [6].
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NMR Characterization Workflow

¹H NMR: Identifies the types and numbers of hydrogen atoms in the molecule, providing information
on the vinyl hydrogens of the crotonate group and the aliphatic hydrogens of the hexyl chain [6].

¹³C NMR & DEPT: These experiments identify all carbon environments, including the carbonyl
carbon, olefinic carbons, and aliphatic chain carbons. DEPT experiments distinguish between CH3,

CH2, and CH groups [6].

2D NMR:
COSY: Reveals spin-spin coupling between protons that are close to each other in the structure

[6].
Heteronuclear Correlation (HMQC/HSQC): Directly correlates hydrogen atoms to the carbon

atoms they are bonded to [6].
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Heteronuclear Multiple Bond Correlation (HMBC): Detects longer-range couplings between

hydrogens and carbons (e.g., 2-4 bonds away), which is crucial for establishing connections
between molecular fragments, such as linking the ester oxygen to the alkyl chain [6].

Key Takeaways

The provided solubility value for water (52.1 mg/L) is a software-estimated figure, not an
experimental measurement.

Solubility in ethanol is confirmed qualitatively but lacks a precise numerical value.
A standard experimental protocol for solubility determination and a comprehensive NMR workflow are

available for researchers to obtain precise data and confirm the compound's identity and purity.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Showing Compound Hexyl (FDB015069) - FooDB crotonate [foodb.ca]

2. EPI System Information for (E)- hexyl 1617-25-0 crotonate [thegoodscentscompany.com]

3. 19089-92-0 | CAS DataBase [chemicalbook.com]

4. Cas 19089-92-0, FEMA 3354 | lookchem [lookchem.com]

5. (E)- hexyl , 1617-25-0 | Functional use(s) - flavoring agents crotonate

[thegoodscentscompany.com]

6. An Introduction to NMR on Ethyl Crotonate Molecules [azom.com]

To cite this document: Smolecule. [hexyl crotonate solubility in water and ethanol]. Smolecule, [2026].

[Online PDF]. Available at: [https://www.smolecule.com/products/b749177#hexyl-crotonate-solubility-

in-water-and-ethanol]

Disclaimer & Data Validity:

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 5 Tech Support

https://www.azom.com/article.aspx?ArticleID=11352
https://www.smolecule.com/products/s749177?utm_src=pdf-custom-synthesis
https://foodb.ca/compounds/FDB015069
https://www.thegoodscentscompany.com/episys/ep1541281.html
https://www.chemicalbook.com/CASEN_19089-92-0.htm
https://www.lookchem.com/casno19089-92-0.html
https://www.thegoodscentscompany.com/data/rw1541281.html
https://www.thegoodscentscompany.com/data/rw1541281.html
https://www.azom.com/article.aspx?ArticleID=11352
https://www.smolecule.com/products/b749177#hexyl-crotonate-solubility-in-water-and-ethanol
https://www.smolecule.com/products/b749177#hexyl-crotonate-solubility-in-water-and-ethanol
https://www.smolecule.com/products/b749177#hexyl-crotonate-solubility-in-water-and-ethanol
https://www.smolecule.com/products/s749177?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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